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Compound of Interest

Compound Name: 3-Oxo-4-phenylbutanenitrile

Cat. No.: B103922 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of

benzoylacetonitrile, a key intermediate in the synthesis of various pharmaceutical compounds.

[1] Understanding these properties is fundamental for its handling, reaction optimization, and

overall application in drug discovery and development.

Core Physical Properties
Benzoylacetonitrile is a white to light yellow crystalline powder.[1] Its key physical

characteristics, the melting and boiling points, are crucial for determining its purity and for

designing appropriate experimental conditions.

Data Presentation
The following table summarizes the reported melting and boiling points for benzoylacetonitrile

from various sources.
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Physical Property Value Conditions Source(s)

Melting Point 82-83 °C (lit.) [1][2][3]

78.0-84.0 °C (clear melt) [4][5]

78-82 °C [6]

80.5 °C [7]

Boiling Point 160 °C 10 mmHg (lit.) [1][2][3][7]

Experimental Protocols
Accurate determination of melting and boiling points is essential for verifying the identity and

purity of a benzoylacetonitrile sample. Standard laboratory procedures for these measurements

are detailed below.

Determination of Melting Point
The melting point of benzoylacetonitrile can be determined using a capillary tube method with a

melting point apparatus, such as a Mel-Temp or a Thiele tube.[8][9]

Methodology:

Sample Preparation: A small amount of dry benzoylacetonitrile is finely powdered.[9] The

open end of a capillary tube is pressed into the powder. The tube is then inverted and tapped

gently to pack the solid into the sealed end, to a height of about 2-3 mm.[10]

Apparatus Setup:

Mel-Temp Apparatus: The capillary tube is placed in the heating block of the apparatus.

[11]

Thiele Tube: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb. The assembly is then immersed in a high-boiling point

oil (like mineral oil or silicone oil) within the Thiele tube.[12][13]
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Heating and Observation: The sample is heated gradually, with the rate of heating slowed to

1-2 °C per minute as the expected melting point is approached.[8][9] The temperature at

which the first drop of liquid appears is recorded as the beginning of the melting range. The

temperature at which the entire solid has turned into a clear liquid is the end of the melting

range. For a pure compound, this range should be narrow, typically 0.5-1 °C.[9]

Determination of Boiling Point
The boiling point of benzoylacetonitrile is determined at a reduced pressure due to its high

boiling point at atmospheric pressure, which could lead to decomposition. The Thiele tube

method or distillation can be adapted for this purpose.[14][15]

Methodology (Thiele Tube Method at Reduced Pressure):

Sample Preparation: A small amount of benzoylacetonitrile is placed in a small test tube. A

capillary tube, sealed at one end, is inverted and placed within the test tube containing the

liquid.

Apparatus Setup: The test tube assembly is attached to a thermometer. This setup is then

placed in a Thiele tube containing a suitable heating oil.[13] The Thiele tube is connected to

a vacuum source to reduce the pressure to the desired level (e.g., 10 mmHg).

Heating and Observation: The apparatus is heated gently. As the liquid heats, a stream of

bubbles will emerge from the open end of the inverted capillary tube.[13][14] The heating is

then discontinued, and the apparatus is allowed to cool slowly. The temperature at which the

liquid is drawn back into the capillary tube is recorded as the boiling point at that specific

pressure.[13][14]

Visualized Experimental Workflow
The following diagram illustrates the general workflow for the determination of the physical

properties of benzoylacetonitrile.
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Caption: Workflow for Determining the Physical Properties of Benzoylacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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